3-allyl-5-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-prop-2-enyl-5-[[2-[2-(2-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H23NO3S2/c1-3-9-18-10-5-7-12-20(18)27-15-16-28-21-13-8-6-11-19(21)17-22-23(26)25(14-4-2)24(29)30-22/h3-8,10-13,17H,1-2,9,14-16H2/b22-17-
• InChI Key: HZDFMFHDPFRAHV-XLNRJJMWSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCCOC2=CC=CC=C2C=C3C(=O)N(C(=S)S3)CC=C
• Isomeric SMILES: C=CCC1=CC=CC=C1OCCOC2=CC=CC=C2/C=C\3/C(=O)N(C(=S)S3)CC=C
• Molecular Formula: C24H23NO3S2
• Molecular Weight: 437.6 g/mol

Description

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They have sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and they are used in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives have been synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

In the thiazolidine nucleus, a large number of substitutions are possible on 2, 4, and 5 positions, which are responsible for enhancing the compound’s pharmaceutical importance.

Chemical Reactions Analysis

Thiazolidine motifs behave as a bridge between organic synthesis and medicinal chemistry, compelling researchers to explore new drug candidates.

Mechanism of Action

Thiazolidine derivatives show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on.

Future Directions

Developing multifunctional drugs and improving their activity should be a focus of research. These data provide useful information for designing next-generation drug candidates.